Cas no 1428378-49-7 (3-[(dimethylamino)methyl]-N-(2-ethoxyphenyl)-1,4-thiazepane-4-carboxamide)

• Product Name: 3-[(dimethylamino)methyl]-N-(2-ethoxyphenyl)-1,4-thiazepane-4-carboxamide
• CAS No: 1428378-49-7
• MF: C₁₇H₂₇N₃O₂S
• MW: 337.480182886124
• CID: 5365450
• Update Time: 2025-10-28

3-[(dimethylamino)methyl]-N-(2-ethoxyphenyl)-1,4-thiazepane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-[(Dimethylamino)methyl]-N-(2-ethoxyphenyl)tetrahydro-1,4-thiazepine-4(5H)-carboxamide
• 3-[(dimethylamino)methyl]-N-(2-ethoxyphenyl)-1,4-thiazepane-4-carboxamide

• Inchi： 1S/C17H27N3O2S/c1-4-22-16-9-6-5-8-15(16)18-17(21)20-10-7-11-23-13-14(20)12-19(2)3/h5-6,8-9,14H,4,7,10-13H2,1-3H3,(H,18,21)
• InChI Key： OPNLBDMMRVDLHD-UHFFFAOYSA-N
• SMILES： S1CCCN(C(NC2=CC=CC=C2OCC)=O)C(CN(C)C)C1

Experimental Properties

• Density: 1.143±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 523.6±50.0 °C(Predicted)
• pka: 13.32±0.70(Predicted)

Additional information on 3-[(dimethylamino)methyl]-N-(2-ethoxyphenyl)-1,4-thiazepane-4-carboxamide

Professional Introduction to 3-[(dimethylamino)methyl]-N-(2-ethoxyphenyl)-1,4-thiazepane-4-carboxamide (CAS No. 1428378-49-7)

3-[(dimethylamino)methyl]-N-(2-ethoxyphenyl)-1,4-thiazepane-4-carboxamide, a compound with the CAS number 1428378-49-7, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiazepane class of heterocyclic molecules, which have garnered considerable attention due to their diverse pharmacological properties and potential therapeutic applications.

The molecular structure of this compound features a thiazepane core, which is a seven-membered aromatic ring containing both sulfur and nitrogen atoms. This unique structural motif contributes to its distinct chemical and biological characteristics. The presence of an N-(2-ethoxyphenyl) substituent and a (dimethylamino)methyl side chain further enhances its pharmacological profile, making it a promising candidate for further investigation in drug discovery.

Recent studies have highlighted the importance of thiazepane derivatives in the development of novel therapeutic agents. These compounds have shown potential in various biological assays, including anti-inflammatory, antimicrobial, and anticancer activities. The 3-[(dimethylamino)methyl] group in particular has been implicated in modulating receptor binding and enhancing bioavailability, which are critical factors in drug design.

In the context of contemporary pharmaceutical research, 3-[(dimethylamino)methyl]-N-(2-ethoxyphenyl)-1,4-thiazepane-4-carboxamide has been explored for its interactions with specific biological targets. For instance, preliminary studies suggest that this compound may interact with serotonin receptors, potentially making it useful in the treatment of neurological disorders such as depression and anxiety. Additionally, its structural similarity to known bioactive molecules has prompted investigations into its potential as a scaffold for designing next-generation therapeutics.

The 2-ethoxyphenyl moiety is another key feature of this compound that contributes to its pharmacological versatility. This aromatic ring system has been shown to enhance binding affinity and selectivity when interacting with biological targets. Researchers have leveraged this property to develop derivatives with improved pharmacokinetic profiles, which are essential for clinical efficacy.

Advances in computational chemistry and molecular modeling have further accelerated the investigation of 3-[(dimethylamino)methyl]-N-(2-ethoxyphenyl)-1,4-thiazepane-4-carboxamide. These techniques allow scientists to predict how the compound will behave in different biological environments, providing valuable insights into its mechanism of action. Such computational studies have been instrumental in guiding experimental designs and optimizing synthetic routes for large-scale production.

Moreover, the synthesis of this compound has been refined through modern organic chemistry methodologies, ensuring high yields and purity levels necessary for preclinical and clinical studies. The development of efficient synthetic protocols has been a cornerstone in making thiazepane derivatives more accessible for research purposes.

The potential therapeutic applications of 3-[(dimethylamino)methyl]-N-(2-ethoxyphenyl)-1,4-thiazepane-4-carboxamide extend beyond neurological disorders. Emerging evidence suggests that it may also exhibit properties beneficial in treating inflammatory diseases and autoimmune conditions. The ability of thiazepane derivatives to modulate immune responses has opened new avenues for therapeutic intervention.

In conclusion, 3-[(dimethylamino)methyl]-N-(2-ethoxyphenyl)-1,4-thiazepane-4-carboxamide (CAS No. 1428378-49-7) stands as a testament to the ongoing advancements in medicinal chemistry. Its unique structural features and promising biological activities position it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a significant role in addressing unmet medical needs.